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Compound of Interest

Compound Name:
Methyl 7-hydroxybenzo[d]

[1,3]dioxole-5-carboxylate

Cat. No.: B123838 Get Quote

An In-depth Technical Guide to Methyl 7-
hydroxybenzo[d]dioxole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 7-hydroxybenzo[d]dioxole-5-

carboxylate, detailing its chemical structure, properties, synthesis, and relevance in various

research and development fields.

Core Chemical Identity
Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate is an organic compound featuring a

benzodioxole core. This heterocyclic moiety is a common scaffold in medicinal chemistry and

natural products. The molecule is further substituted with a hydroxyl group and a methyl ester,

making it a valuable intermediate for more complex molecular architectures.

Chemical Structure
The fundamental structure consists of a benzene ring fused to a 1,3-dioxole ring. A hydroxyl (-

OH) group is attached at the 7-position, and a methyl carboxylate (-COOCH₃) group is at the 5-

position.

Caption: 2D Structure of Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate.
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Chemical Formula and Properties
The key physicochemical properties of the compound are summarized below.

Property Value Reference

CAS Number 116119-01-8 [1][2][3]

Molecular Formula C₉H₈O₅ [1][2][3]

Molecular Weight 196.16 g/mol [1][3]

Appearance
White amorphous powder /

White solid
[1]

Solubility

Soluble in Chloroform-d

(CDCl3), Dichloromethane

(DCM), Ethanol, Ethyl Acetate

[3]

Storage Conditions
Store at room temperature

under an inert atmosphere
[3]

Experimental Protocols: Synthesis
The synthesis of Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate typically starts from methyl

gallate. The following protocol outlines a common synthetic route.[1]

Synthesis from Methyl Gallate
This procedure involves the reaction of methyl gallate with a methyleneating agent, such as

dibromomethane or diiodomethane, in the presence of a base to form the methylenedioxy

bridge.

Reagents and Materials:

Methyl gallate

Potassium carbonate (K₂CO₃) or Potassium hydrogen carbonate (KHCO₃)

Dibromomethane (CH₂Br₂) or Diiodomethane (CH₂I₂)
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Dimethyl sulfoxide (DMSO) or Dichloromethane (DCM)

Ethyl acetate

Hexane

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Detailed Methodology:

Reaction Setup: Dissolve methyl gallate (1 equivalent) and potassium carbonate (approx. 1

equivalent) in an appropriate solvent like DMSO in a reaction flask.

Addition of Reagent: Add dibromomethane (approx. 1.2 equivalents) to the solution.

Reaction Conditions: Heat the mixture at 60°C for approximately 1.5 hours under an inert

nitrogen atmosphere.[1]

Work-up: After cooling, pour the reaction mixture into water and extract the product with a

suitable organic solvent such as ether or ethyl acetate.[1]

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude product.[1]

Final Purification: Purify the residue by column chromatography on silica gel, using a solvent

system like 15% ethyl acetate in hexane as the eluent, to obtain the pure Methyl 7-

hydroxybenzo[d]dioxole-5-carboxylate as a white solid.[1]
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Starting Materials:
Methyl Gallate, K₂CO₃, CH₂Br₂, DMSO

Dissolve reactants in DMSO
under Nitrogen atmosphere

Heat mixture to 60°C
for 1.5 hours

Cool reaction to
room temperature

Pour into water and perform
liquid-liquid extraction with Ether/Ethyl Acetate

Combine organic layers and dry
over anhydrous Na₂SO₄

Concentrate under
reduced pressure

Purify via Silica Gel
Column Chromatography

(Eluent: 15% Ethyl Acetate/Hexane)

Final Product:
Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate

(White Solid)

Click to download full resolution via product page

Caption: General workflow for the synthesis of the target compound.
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Analytical Characterization
Structural confirmation and purity assessment of Methyl 7-hydroxybenzo[d]dioxole-5-

carboxylate are typically achieved using standard analytical techniques.

Analytical Technique Purpose

Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR spectroscopy to confirm the

chemical structure and connectivity of atoms.

Synthesis reports confirm the structure via

NMR.[1]

Mass Spectrometry (MS)

To determine the molecular weight and

fragmentation pattern, confirming the molecular

formula.

Infrared Spectroscopy (IR)

To identify characteristic functional groups such

as the hydroxyl (-OH), ester carbonyl (C=O),

and C-O ether linkages.

Elemental Analysis

To determine the percentage composition of C,

H, and O, further verifying the empirical and

molecular formula.

Note: Specific spectral data can be obtained from suppliers or chemical databases such as

ChemicalBook.[4]

Applications and Research Relevance
While specific applications for Methyl 7-hydroxybenzo[d]dioxole-5-carboxylate are not

extensively documented in the provided results, its core structure, benzodioxole, is of

significant interest in drug discovery and fine chemical synthesis.

Pharmaceutical Intermediates: Benzodioxole derivatives are crucial building blocks for

synthesizing biologically active molecules. They are found in compounds developed as anti-

inflammatory, antibacterial, and anti-epileptic drugs.[5][6]
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Pesticide Synthesis: This class of compounds serves as a precursor for various agricultural

chemicals, including insecticides and fungicides.[5][6]

Organic Synthesis: As a functionalized heterocyclic compound, it is a key reagent for

constructing more complex molecular frameworks.[5]

Fragrances and Dyes: The benzodioxole scaffold is also used in the synthesis of specialty

fragrances and functional dyes.[5][6]

The presence of both a hydroxyl and a methyl ester group on the ring provides two distinct

points for further chemical modification, enhancing its utility as a versatile intermediate for

creating libraries of compounds for screening and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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